BENGHE Foundational & Exploratory

Check Availability & Pricing

BP Fluor 594 NHS Ester: A Technical Guide for
Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: BP Fluor 594 NHS ester

Cat. No.: B3179287

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the properties and
applications of BP Fluor 594 NHS ester, a fluorescent dye crucial for labeling biomolecules in
various research applications. This guide includes detailed technical data, experimental
protocols for labeling proteins and oligonucleotides, and visual representations of key
processes to facilitate its effective use in the laboratory.

Core Properties and Technical Data

BP Fluor 594 NHS ester is an amine-reactive fluorescent dye that is widely used for covalently
labeling proteins, antibodies, and other biomolecules containing primary amines.[1][2][3] It is a
bright, water-soluble, and pH-insensitive red-fluorescent dye, making it a versatile tool for
fluorescence microscopy, flow cytometry, and other fluorescence-based detection methods.[1]
[3] The N-hydroxysuccinimidyl (NHS) ester moiety reacts efficiently with primary amines (e.g.,
the side chain of lysine residues or the N-terminus of proteins) at a pH range of 7-9 to form a
stable, covalent amide bond.[1][3]

The key quantitative data for BP Fluor 594 NHS ester and its spectrally similar equivalent,
Alexa Fluor 594, are summarized in the table below for easy comparison and reference.
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Property Value Source
Chemical Formula C39H37N3013S2 [1]
Molecular Weight 819.9 g/mol [1]
CAS Number 1638544-48-5 [1]
Excitation Maximum (Aex) 590 nm [1]
Emission Maximum (Aem) 617 nm [1]

Molar Extinction Coefficient (g)

92,000 cm—tM—1

[1]

Quantum Yield (®)

~0.66

[4]

Optimal pH for Labeling

7.0-9.0

[1]3]

Solubility

Water, DMSO, DMF

[1]

Storage Conditions

-20°C, protected from light and

moisture

[1]

Chemical Reaction and Labeling Workflow

The fundamental principle behind the use of BP Fluor 594 NHS ester is its chemical reaction

with primary amines. The following diagram illustrates this conjugation reaction.
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Figure 1: Reaction of BP Fluor 594 NHS ester with a primary amine on a biomolecule.

A typical experimental workflow for labeling a protein with BP Fluor 594 NHS ester involves
several key steps, from preparation of the reagents to purification of the final conjugate.
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(amine-free buffer, pH 8.0-9.0) (anhydrous DMSO or DMF)
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(incubate for 1 hour at room temperature)

'

4. Purify Conjugate
(e.g., gel filtration to remove free dye)

'

5. Characterize Conjugate
(determine degree of labeling)
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Figure 2: General experimental workflow for protein labeling with BP Fluor 594 NHS ester.

Experimental Protocols
Protocol 1: Labeling of IgG Antibodies

This protocol is optimized for the labeling of Immunoglobulin G (IgG) antibodies.

Materials:
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IgG antibody solution (1-10 mg/mL in an amine-free buffer like PBS)

BP Fluor 594 NHS ester

Anhydrous dimethyl sulfoxide (DMSOQO) or dimethylformamide (DMF)

1 M Sodium bicarbonate buffer, pH 8.3-8.5

Purification column (e.g., Sephadex G-25)

Phosphate-buffered saline (PBS), pH 7.2-7.4

Procedure:

e Antibody Preparation:

o Ensure the antibody solution is free of amine-containing substances like Tris or glycine. If
necessary, dialyze the antibody against PBS.

o Adjust the pH of the antibody solution to 8.3-8.5 by adding 1/10th volume of 1 M sodium
bicarbonate buffer.

» Dye Preparation:

o Warm the vial of BP Fluor 594 NHS ester to room temperature.

o Prepare a 10 mg/mL stock solution of the dye in anhydrous DMSO or DMF. This should be
done immediately before use.

e Labeling Reaction:

o Slowly add the dye stock solution to the antibody solution while gently stirring. A common
starting point is a 5- to 15-fold molar excess of dye to antibody. The optimal ratio may
need to be determined empirically.

o Incubate the reaction mixture for 1 hour at room temperature, protected from light.

o Purification:
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o Separate the labeled antibody from the unreacted dye using a gel filtration column (e.g.,
Sephadex G-25) equilibrated with PBS.

o Collect the first colored band, which contains the fluorescently labeled antibody.

o Determination of Degree of Labeling (DOL):

o Measure the absorbance of the conjugate at 280 nm (for protein) and 590 nm (for BP
Fluor 594).

o Calculate the DOL using the following formula: DOL = (Aseo X M_protein) / (¢_dye x (Azso -
(As90 x CF2s0)))

Asoo and Azso are the absorbances at 590 nm and 280 nm.

M_protein is the molecular weight of the protein.

€_dye is the molar extinction coefficient of the dye (92,000 M—1cm™1).

CF2s0 is the correction factor for the dye's absorbance at 280 nm (typically around 0.50
for rhodamine-based dyes).

Protocol 2: Labeling of Oligonucleotides

This protocol provides a general guideline for labeling amine-modified oligonucleotides.

Materials:

Amine-modified oligonucleotide (0.1 mM solution in 0.2 M carbonate buffer, pH 8-9)

BP Fluor 594 NHS ester

Anhydrous dimethylformamide (DMF)

Purification supplies (e.g., gel filtration or HPLC)

Procedure:

» Oligonucleotide Preparation:
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o Dissolve the amine-modified oligonucleotide in 0.2 M carbonate buffer (pH 8-9) to a final
concentration of 0.1 mM.

e Dye Preparation:

o Prepare a 5 mg/mL solution of BP Fluor 594 NHS ester in anhydrous DMF immediately
before use.

e Labeling Reaction:
o Add approximately 30 pL of the dye solution to 50 pL of the oligonucleotide solution.
o Incubate the reaction at room temperature for 2 hours with shaking.

e Purification:

o Purify the labeled oligonucleotide from the free dye using gel filtration or reverse-phase
HPLC.

Application in Signhaling Pathway Analysis: EGFR
Signaling

BP Fluor 594-conjugated antibodies are powerful tools for visualizing and analyzing cellular
signaling pathways. A common application is in the study of the Epidermal Growth Factor
Receptor (EGFR) signaling pathway, which is crucial in cell proliferation, differentiation, and
survival. Dysregulation of this pathway is often implicated in cancer.

Immunofluorescence microscopy using antibodies targeting total EGFR or its phosphorylated
(activated) forms can reveal the receptor's localization and activation status upon ligand
binding. A secondary antibody conjugated to BP Fluor 594 can then be used to visualize the
primary antibody.
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Figure 3: Simplified overview of the EGFR signaling pathway, a common target for
immunofluorescence studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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